Cas no 1175986-33-0 (3-Chloro-4'-fluoro-3'-methylpropiophenone)

• Product Name: 3-Chloro-4'-fluoro-3'-methylpropiophenone
• CAS No: 1175986-33-0
• MF: C₁₀H₁₀ClFO
• MW: 200.637205600739
• CID: 5002985
• Update Time: 2025-05-25

3-Chloro-4'-fluoro-3'-methylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4'-fluoro-3'-methylpropiophenone

• Inchi： 1S/C10H10ClFO/c1-7-6-8(2-3-9(7)12)10(13)4-5-11/h2-3,6H,4-5H2,1H3
• InChI Key： XLNPDOVLVBFFDO-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC(=C(C)C=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-Chloro-4'-fluoro-3'-methylpropiophenone

Introduction to 3-Chloro-4'-fluoro-3'-methylpropiophenone (CAS No. 1175986-33-0)

3-Chloro-4'-fluoro-3'-methylpropiophenone, identified by the CAS registry number 1175986-33-0, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and related disciplines. This compound is characterized by its unique structure, which includes a phenyl ring substituted with chlorine and fluorine atoms, along with a methyl group and a ketone functional group. Its molecular formula is C₁₂H₁₁ClF, and its molecular weight is approximately 224.68 g/mol.

The synthesis of 3-Chloro-4'-fluoro-3'-methylpropiophenone involves a series of carefully controlled reactions, including Friedel-Crafts acylation and subsequent halogenation steps. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the formation of by-products and enhancing overall yield. These improvements are particularly important for large-scale production in the pharmaceutical industry.

In terms of physical properties, this compound exhibits a melting point of around 78°C and a boiling point of approximately 285°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical reactions and purification processes. The compound's stability under normal storage conditions is excellent, though it should be protected from prolonged exposure to light to prevent potential photodegradation.

The chemical properties of 3-Chloro-4'-fluoro-3'-methylpropiophenone are heavily influenced by its functional groups. The ketone group is highly reactive, enabling it to participate in nucleophilic additions, while the halogen substituents introduce electron-withdrawing effects that modulate the reactivity of the molecule. Recent studies have explored the use of this compound as an intermediate in the synthesis of bioactive molecules, particularly in the development of new drug candidates targeting various therapeutic areas such as oncology and neurodegenerative diseases.

The application of 3-Chloro-4'-fluoro-3'-methylpropiophenone extends beyond pharmaceuticals. It has been utilized in agrochemical research as a precursor for developing novel pesticides and herbicides with improved efficacy and reduced environmental impact. Additionally, its role in organic synthesis has been pivotal in constructing complex molecular frameworks, showcasing its versatility as a building block in modern chemical research.

In recent years, there has been growing interest in understanding the pharmacokinetic properties of 3-Chloro-4'-fluoro-3'-methylpropiophenone. Studies have demonstrated that this compound exhibits moderate absorption rates in preclinical models, with a half-life that varies depending on the formulation and route of administration. These findings are crucial for optimizing its use in drug delivery systems and ensuring optimal therapeutic outcomes.

The environmental impact of CAS No. 1175986-33-0 has also come under scrutiny, with researchers investigating its biodegradation pathways under various conditions. Results indicate that the compound undergoes microbial degradation in aerobic environments, though further studies are required to fully characterize its environmental fate and assess potential risks to ecosystems.

In conclusion, 3-Chloro-4'-fluoro-3'-methylpropiophenone, or CAS No. 1175986-33-0, stands as a critical component in contemporary chemical research due to its unique structure and versatile applications. Ongoing advancements in synthetic methodologies and an increased focus on understanding its pharmacokinetic and environmental profiles continue to expand its utility across diverse fields. As research progresses, this compound is poised to play an even more significant role in the development of innovative solutions across science and industry.